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Compound of Interest

Compound Name:
2,3-Dihydro-1,4-benzodioxine-6,7-

diamine

Cat. No.: B1219178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the single-crystal X-ray diffraction (XRD) analysis

of two distinct benzodioxane derivatives: (Z)-Methyl 3-(benzo[d][1][2]dioxol-5-yl)-2-((2-formyl-

1H-pyrrol-1-yl) methyl) acrylate (MBDPA) and (E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-

chlorophenyl)prop-2-en-1-one. The data presented herein, including crystallographic

parameters and experimental protocols, offers valuable insights for researchers engaged in the

structural analysis and development of benzodioxane-based compounds.

Comparative Crystallographic Data
The following tables summarize the key crystallographic data for the two benzodioxane

derivatives, facilitating a direct comparison of their structural parameters.

Table 1: Crystal Data and Structure Refinement for MBDPA and (E)-1-(2,3-dihydrobenzo[b][1]

[3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one.
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Parameter

(Z)-Methyl 3-(benzo[d][1]
[2]dioxol-5-yl)-2-((2-formyl-
1H-pyrrol-1-yl) methyl)
acrylate (MBDPA)

(E)-1-(2,3-dihydrobenzo[b]
[1][3]dioxin-6-yl)-3-(4-
chlorophenyl)prop-2-en-1-
one

Empirical Formula C₁₇H₁₅NO₅ C₁  H₁₃ClO₃

Formula Weight 313.31 300.73

Crystal System Triclinic Monoclinic

Space Group P-1 P2₁/c

a (Å) 7.5594(4) 10.392(2)

b (Å) 7.8717(5) 7.9180(16)

c (Å) 13.7959(8) 30.474(6)

α (°) 87.146(3) 90

β (°) 77.582(3) 97.78(3)

γ (°) 65.713(3) 90

Volume (Å³) 729.08(8) 2484.4(9)

Z 2 4

R-factor (%) 3.86
Not explicitly stated in the

initial findings.

Experimental Protocols
A detailed understanding of the experimental conditions is crucial for the replication and

validation of crystallographic studies.

Synthesis and Crystallization
(Z)-Methyl 3-(benzo[d][1][2]dioxol-5-yl)-2-((2-formyl-1H-pyrrol-1-yl) methyl) acrylate (MBDPA):

Single crystals of MBDPA were grown by the recrystallization of the synthesized compound

from an ethyl acetate solution.[1]
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(E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one:

This derivative was synthesized via a Claisen-Schmidt condensation reaction. 1-(2,3-

Dihydrobenzo[b][1][3]dioxin-6-yl)ethanone and 4-chlorobenzaldehyde were stirred in a 30%

ethanolic sodium hydroxide solution. The resulting precipitate was collected and recrystallized

from a dimethylformamide-dimethyl sulfoxide (DMF-DMSO) solvent mixture to yield X-ray

quality crystals.[1]

X-ray Data Collection and Structure Refinement
For (Z)-Methyl 3-(benzo[d][1][2]dioxol-5-yl)-2-((2-formyl-1H-pyrrol-1-yl) methyl) acrylate

(MBDPA):

The diffraction data for MBDPA were collected on an X-ray diffractometer. The crystal structure

was solved using direct methods and refined by a full-matrix least-squares method on F².[1]

For (E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one:

While specific diffractometer and software details were not available in the initial search, the

general procedure for similar compounds involves mounting a suitable single crystal on a

diffractometer equipped with a radiation source (e.g., Mo Kα). The data is collected at a specific

temperature, and the structure is solved and refined using specialized crystallographic

software.

Experimental Workflow
The following diagram illustrates the typical workflow for single crystal X-ray diffraction analysis

of organic compounds like benzodioxane derivatives.
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Compound Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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